Cas no 2229185-04-8 (3-bromo-2-(methanesulfonylmethyl)prop-1-ene)

• Product Name: 3-bromo-2-(methanesulfonylmethyl)prop-1-ene
• CAS No: 2229185-04-8
• MF: C₅H₉BrO₂S
• MW: 213.092759847641
• CID: 6241748
• PubChem ID: 165635512
• Update Time: 2024-01-07

3-bromo-2-(methanesulfonylmethyl)prop-1-ene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-2-(methanesulfonylmethyl)prop-1-ene
• EN300-1990658
• 2229185-04-8

• Inchi： 1S/C5H9BrO2S/c1-5(3-6)4-9(2,7)8/h1,3-4H2,2H3
• InChI Key： JBUNRIFLJOLNFI-UHFFFAOYSA-N
• SMILES： BrCC(=C)CS(C)(=O)=O

Computed Properties

• Exact Mass: 211.95066g/mol
• Monoisotopic Mass: 211.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų